Cas no 2034484-83-6 (2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide)

• Product Name: 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide
• CAS No: 2034484-83-6
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5378217
• Update Time: 2025-07-18

2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide

• Inchi： 1S/C18H23N3O2S/c1-21-17(13-16(20-21)14-5-3-2-4-6-14)18(22)19-9-12-24-15-7-10-23-11-8-15/h2-6,13,15H,7-12H2,1H3,(H,19,22)
• InChI Key： BRHCJIGLRUYRTP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C=C(C(NCCSC2CCOCC2)=O)N1C

Additional information on 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide

2-Methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide (CAS No. 2034484-83-6): A Comprehensive Overview

2-Methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide (CAS No. 2034484-83-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and potential applications of this compound.

The molecular structure of 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide is composed of a pyrazole core, a phenyl ring, and a sulfanyl-containing alkyl chain. The pyrazole moiety is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the phenyl ring and the sulfanyl-containing alkyl chain further enhances the compound's pharmacological profile, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide in treating various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. These findings suggest that 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide has also demonstrated potent analgesic properties. Preclinical studies in animal models have shown that this compound exhibits significant pain-relieving effects without causing major side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential candidate for the development of novel analgesics with improved safety profiles.

The pharmacokinetic properties of 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide have been extensively studied to understand its bioavailability and metabolism. In vitro and in vivo experiments have revealed that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Safety and toxicity assessments are essential components of drug development. Preclinical toxicity studies have indicated that 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

The structural uniqueness of 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide has also led to investigations into its potential as a lead compound for drug discovery. Researchers are exploring structural modifications to optimize its pharmacological properties and enhance its therapeutic efficacy. These efforts aim to develop more potent and selective derivatives for specific medical applications.

In conclusion, 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-phenylpyrazole-3-carboxamide (CAS No. 2034484-83-6) represents a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory and analgesic properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for innovative treatments in various medical fields.